Cas no 1807206-20-7 (6-Chloro-3-iodo-2-nitropyridine)

• Product Name: 6-Chloro-3-iodo-2-nitropyridine
• CAS No: 1807206-20-7
• MF: C₅H₂ClIN₂O₂
• MW: 284.43905210495
• CID: 4928011
• Update Time: 2025-10-29

6-Chloro-3-iodo-2-nitropyridine Chemical and Physical Properties

Names and Identifiers

• 6-Chloro-3-iodo-2-nitropyridine

• Inchi： 1S/C5H2ClIN2O2/c6-4-2-1-3(7)5(8-4)9(10)11/h1-2H
• InChI Key： OADNYFXDDXAUPV-UHFFFAOYSA-N
• SMILES： IC1=CC=C(N=C1[N+](=O)[O-])Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 163
• XLogP3: 2.6
• Topological Polar Surface Area: 58.7

Additional information on 6-Chloro-3-iodo-2-nitropyridine

Recent Advances in the Application of 6-Chloro-3-iodo-2-nitropyridine (CAS: 1807206-20-7) in Chemical Biology and Pharmaceutical Research

6-Chloro-3-iodo-2-nitropyridine (CAS: 1807206-20-7) is a versatile heterocyclic compound that has garnered significant attention in recent years due to its potential applications in chemical biology and pharmaceutical research. This nitropyridine derivative serves as a key intermediate in the synthesis of various bioactive molecules, including kinase inhibitors, antimicrobial agents, and fluorescent probes. The unique electronic properties conferred by the nitro and halogen substituents make it an attractive scaffold for further functionalization and drug discovery efforts.

Recent studies have explored the synthetic utility of 6-Chloro-3-iodo-2-nitropyridine in palladium-catalyzed cross-coupling reactions, particularly in Suzuki-Miyaura and Sonogashira couplings. These reactions enable the introduction of diverse aryl, heteroaryl, and alkynyl groups at the 3-position, significantly expanding the structural diversity accessible from this core scaffold. The electron-withdrawing nature of the nitro group at the 2-position enhances the reactivity of the iodo substituent at the 3-position, facilitating efficient coupling under mild conditions.

In medicinal chemistry applications, researchers have utilized 6-Chloro-3-iodo-2-nitropyridine as a precursor for the development of novel kinase inhibitors. The chloro substituent at the 6-position allows for subsequent nucleophilic aromatic substitution reactions with various amines, enabling the rapid generation of compound libraries for biological screening. Recent structure-activity relationship (SAR) studies have demonstrated that derivatives of this scaffold exhibit promising activity against several protein kinases involved in cancer and inflammatory diseases.

The compound has also found applications in chemical biology as a building block for fluorescent probes and photoaffinity labels. The nitro group can be reduced to an amino group, which can then be further derivatized with fluorophores or photoreactive moieties. Recent work has shown that such probes can be used to study protein-ligand interactions and enzyme mechanisms, providing valuable insights into biological processes at the molecular level.

From a safety and handling perspective, recent studies have characterized the physicochemical properties of 6-Chloro-3-iodo-2-nitropyridine in greater detail. The compound is typically stable under ambient conditions but should be protected from light and moisture for long-term storage. New synthetic protocols have been developed to improve the yield and purity of this intermediate, addressing previous challenges in its large-scale production.

Looking forward, the unique combination of reactivity and structural features offered by 6-Chloro-3-iodo-2-nitropyridine positions it as a valuable tool for continued innovation in drug discovery and chemical biology. Ongoing research is exploring its potential in targeted protein degradation strategies and as a component of covalent inhibitors, further expanding its utility in pharmaceutical development.